55242-55-2(Propentofylline),POY,3arx

Propentofylline Properties

Names and Identifiers

- 3-Methyl-1-(5-oxohexyl)-7-propyl-1H-purine-2,6(3H,7H)-dione
- 3-Methyl-1-(5-oxohexyl)-7-propylpurine-2,6-dione
- Propentofylline
- 3,7-DIHYDRO-3-METHYL-1-(5-OXOHEXYL)-7-PROPYL-1H-PURINE-2,6-DIONE
- CHEMBL1079905
- SMR000486263
- Propentofyllinum [INN-Latin]
- NCGC00015861-06
- DTXCID2025189
- Q2888695
- 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-1-(5-oxohexyl)-7-propyl-
- Tox21_110247_1
- NCGC00015861-02
- DTXSID4045189
- 1-(5-Oxohexyl)-3-methyl-7-propylxanthine
- MLS001060796
- CAS-55242-55-2
- NCGC00094307-01
- HWA285
- NCGC00261700-01
- AKOS016003243
- POY
- NCGC00094307-03
- NSC-752424
- Viviq
- CCG-205095
- Propentofylline (JAN/INN)
- BDBM50492435
- 3arx
- 3-Methyl-1-(5-oxohexyl)-7-propylxanthine
- SCHEMBL74602
- Tox21_501015
- Albert-285
- LP01015
- FT-0630675
- NCGC00178023-01
- NCGC00015861-09
- 5-26-14-00082 (Beilstein Handbook Reference)
- SR-01000075642
- NS00015462
- SDCCGSBI-0050988.P003
- HMS3263K11
- PROPENTOFYLLINE [MI]
- CHEBI:32061
- Spectrum3_001834
- BRN 1156290
- NCGC00015861-01
- MFCD00133785
- 55242-55-2
- Karsivan
- HOE-285
- NCGC00094307-02
- Lopac0_001015
- Tox21_110247
- NCGC00015861-08
- Tox21 110247
- Propentofyllinum
- NCGC00015861-03
- CS-0027629
- HMS2197A12
- Propentofylline [INN:BAN:JAN]
- PROPENTOFYLLINE [INN]
- HMS3355F02
- P 9689
- HY-107203
- BRD-K59273480-001-01-5
- SR-01000075642-1
- Propentofylina [INN-Spanish]
- D01630
- BSPBio_003507
- Lopac-P-9689
- 3-Methyl-1-(5-Oxohexyl)-7-Propyl-3,7-Dihydro-1h-Purine-2,6-Dione
- EU-0101015
- UNII-5RTA398U4H
- NSC 752424
- Propentophylline
- SBI-0050988.P002
- 5RTA398U4H
- Propentofylline, solid
- PROPENTOFYLLINE [WHO-DD]
- SR-01000075642-5
- NSC752424
- HWA 285
- DB06479
- NCGC00015861-07
- KBio3_003012
- NCGC00015861-04
- HWA-285
- PROPENTOFYLLINE [MART.]
- Hextol
- 3as2
- Propentofylina
- PROPENTOFYLLINE [JAN]
- DB-052700
- 3-methyl-1-(5-oxohexyl)-7-propylpurine-2,6-dione
- 3,7-Dihydro-3-methyl-1-(5-oxohexyl)-7-propyl-1H-purine-2,6-dione
- propentofylline
- 3-methyl-1-(5-oxohexyl)-7-propyl-1H-purine-2,6(3H,7H)-dione
- BRD-K59273480-001-10-6
- +Expand
- MDL： MFCD00133785
- InChIKey： RBQOQRRFDPXAGN-UHFFFAOYSA-N
- Inchi： InChI=1S/C15H22N4O3/c1-4-8-18-10-16-13-12(18)14(21)19(15(22)17(13)3)9-6-5-7-11(2)20/h10H,4-9H2,1-3H3
- SMILES： CCCN1C=NC2=C1C(=O)N(CCCCC(=O)C)C(=O)N2C

Computed Properties

Exact Mass: 306.16900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 7
Monoisotopic Mass: 306.169191
Heavy Atom Count: 22
Complexity: 454
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 75.5

Experimental Properties

LogP: 1.06600
PSA: 78.89000
Refractive Index: 1.602
Boiling Point: 541.4±56.0 °C at 760 mmHg
Melting Point: 64-66°C
Vapor Pressure: 0.0±1.4 mmHg at 25°C
Flash Point: 281.2±31.8 °C
Solubility: H2O: soluble12.4mg/mL
Color/Form: Not available
Solubility: Not available
Density: 1.3±0.1 g/cm3

Propentofylline Security Information

RTECS：UO8438700
Safety Instruction： H303+H313+H333
Risk Phrases：R20/21/22
Dangerous goods sign： Xn
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Storage Condition：Refrigerator
Risk Phrases： R20/21/22
Signal Word：warning
Toxicity：LD50 in male, female mice, male, female rats (mg/kg): 900, 780, 1150, 940 orally; 168, 170, 180, 195 i.v.; 375, 346, 199, 196 i.p.; 450, 508, 400, 338 s.c. (Inazu)

Propentofylline Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Propentofylline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DCUR-5mg	PROPENTOFYLLINE	55242-55-2	≥95%	5mg	$112.00	2024-04-29
A2B Chem LLC	AG22387-5mg	PROPENTOFYLLINE	55242-55-2	≥95%	5mg	$62.00	2024-04-19
Ambeed	A890057-1g	Propentofylline	55242-55-2	98+%	1g	$1262.0	2024-07-18
Chemenu	CM138614-1g	3-methyl-1-(5-oxohexyl)-7-propyl-3,7-dihydro-1H-purine-2,6-dione	55242-55-2	95%	1g	$729	2021-08-05
MedChemExpress	HY-107203-10mg	Propentofylline	55242-55-2		10mg	￥2439
TRC	P768700-10mg	Propentofylline	55242-55-2		10mg	$ 164.00	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P96220-25mg	Propentofylline	55242-55-2		25mg	¥1968.0	2021-09-08
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R026310-25mg	Propentofylline	55242-55-2	97%	25mg	￥2687	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-476653-1 mg	Propentofylline-d7,	55242-55-2		1mg	￥2,708.00	2023-07-11

Propentofylline Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:55242-55-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Propentofylline Related Literature

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Eder J. dos Santos,Amanda B. Herrmann,Eduardo S. Chaves,Wellington W. D. Vechiatto,Adrielle C. Schoemberger,Vera L. A. Frescura,Adilson J. Curtius J. Anal. At. Spectrom., 2007,22, 1300-1303
2. A perspective on the evolution and journey of different types of lithium-ion capacitors: mechanisms, energy-power balance, applicability, and commercialization

Udita Bhattacharjee,Subhajit Bhowmik,Shuvajit Ghosh,Surendra K. Martha Sustainable Energy Fuels, 2023,7, 2321-2338
3. Regioselective synthesis of a vitamin K3 based dihydrobenzophenazine derivative: its novel crystal structure and DFT studies†

Dattatray Chadar,Soniya S. Rao,Shridhar P. Gejji,Bharat Ugale,C. M. Nagaraja,Milind Nikalje,Sunita Salunke-Gawali RSC Adv., 2015,5, 76419-76423
4. Photo-responsive bio-inspired adhesives: facile control of adhesion strength via a photocleavable crosslinker†

Minkyu Kim,Hoyong Chung Polym. Chem., 2017,8, 6300-6308
5. Adsorption of metal cations by hydrous aluminium(III) or iron(III) hydroxide precipitates: enhancement by EDTA and related chelate molecules†

Chem. Commun., 1998, 2525-2526
6. Sulfo-click reaction via in situ generated thioacids and its application in kinetic target-guided synthesis†‡

Niranjan Kumar Namelikonda,Roman Manetsch Chem. Commun., 2012,48, 1526-1528
7. A 3D porous hetero-metal compound with helical channels†

Hai-Yang Liu,Zhen-Jie Zhang,Wei Shi,Bin Zhao,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan Dalton Trans., 2009, 4416-4419
8. The electrostatic capacity of aluminium and tantalum anode films

Trans. Faraday Soc., 1927,23, 42-51
9. Entrapment of a pyridine derivative within a copper–palladium alloy: a bifunctional catalyst for electrochemical reduction of CO2 to alcohols with excellent selectivity and reusability†

Heng-Pan Yang,Sen Qin,Ying-Na Yue,Li Liu,Huan Wang,Jia-Xing Lu Catal. Sci. Technol., 2016,6, 6490-6494
10. The single-crystal Raman spectrum of rhombic sulphur

J. Chem. Soc. A, 1969, 116-118

Cas no 55242-55-2 (Propentofylline)

Propentofylline Properties

Names and Identifiers

Computed Properties

Experimental Properties

Propentofylline Security Information

Propentofylline Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Propentofylline Price

Propentofylline Suppliers

Propentofylline Related Literature

55242-55-2 (Propentofylline) Related Products